N-[(4-Benzylthiomorpholin-3-yl)methyl]but-2-ynamide

• IUPAC Name: N-[(4-benzylthiomorpholin-3-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C16H20N2OS/c1-2-6-16(19)17-11-15-13-20-10-9-18(15)12-14-7-4-3-5-8-14/h3-5,7-8,15H,9-13H2,1H3,(H,17,19)
• InChI Key: UFOYIUGXWAYMDM-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1CSCCN1CC2=CC=CC=C2
• Molecular Formula: C16H20N2OS
• Molecular Weight: 288.4 g/mol

Description

N-[(4-Benzylthiomorpholin-3-yl)methyl]but-2-ynamide, also known as BMY, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization in Medicinal Chemistry

N-[(4-Benzylthiomorpholin-3-yl)methyl]but-2-ynamide, a compound with potential for versatile applications in medicinal chemistry, has been synthesized and characterized in various studies. For instance, research focused on synthesizing novel derivatives for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agent properties. The synthesis approach involved the reaction of alkyl/aryl isothiocyanates with celecoxib, producing compounds evaluated for their biological activities and showing promising results in terms of anti-inflammatory and analgesic activities without causing significant tissue damage compared to controls (Ş. Küçükgüzel et al., 2013).

Organic Synthesis and Material Science

In organic synthesis and material science, this compound's derivatives have been utilized for constructing complex molecules and materials with specific properties. For example, the development of new benzannulation processes to construct 1-Naphthols via reactions of aryl tert-butyl ynol ethers with ynamides or ynol ethers showcases the compound's role in facilitating efficient organic transformations, offering good yields and broad substrate scope (Yihui Bai et al., 2015).

Antipsychotic Profile and Neurological Applications

The compound's derivatives have also been explored for their potential in neurology, particularly in developing antipsychotic medications. Research into linking bridge modifications on the antipsychotic profile of some phthalimide and isoindolinone derivatives indicates that compounds with a four-carbon spacer exhibit optimal activity, offering insights into the design of potential antipsychotic agents (M. H. Norman et al., 1996).

Cardiac Electrophysiological Activity

Further, studies on the synthesis and cardiac electrophysiological activity of N-substituted-4-(1H-imidazol-1-yl)benzamides reveal their potential as selective class III agents, indicating the compound's relevance in developing treatments for cardiac conditions (T. K. Morgan et al., 1990).